Cas no 104704-40-7 (4-\u200bBromo-\u200b1-\u200bmethylisoquinoline)

4-Bromo-1-methylisoquinoline is a halogenated isoquinoline derivative widely used as a versatile intermediate in organic synthesis and pharmaceutical research. Its bromine substituent enhances reactivity, facilitating cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination, while the methyl group at the 1-position contributes to stability and selectivity. This compound is particularly valuable in the development of bioactive molecules, including potential therapeutic agents targeting neurological and oncological pathways. Its well-defined structure and high purity make it suitable for precise synthetic applications. Storage under inert conditions is recommended to maintain integrity. Handle with standard safety precautions for brominated aromatic compounds.
4-\u200bBromo-\u200b1-\u200bmethylisoquinoline structure
104704-40-7 structure
Product Name:4-\u200bBromo-\u200b1-\u200bmethylisoquinoline
CAS No:104704-40-7
MF:C10H8BrN
MW:222.081221580505
MDL:MFCD11506150
CID:2118528
PubChem ID:613570
Update Time:2025-05-27

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-isoquinoline
    • 4-Bromo-1-methylisoquinoline
    • Isoquinoline,4-bromo-1-methyl
    • QC-9385
    • Isoquinoline, 4-bromo-1-methyl-
    • AK162343
    • 4-Bromo-1-methylisoquinoline #
    • IXDMPRODBWENBR-UHFFFAOYSA-N
    • 2678AJ
    • FCH1404225
    • AX8265683
    • DS-7770
    • DTXSID60346613
    • AKOS024463825
    • MFCD11506150
    • EN300-305695
    • Y10583
    • DB-059179
    • 4-?Bromo-?1-?methylisoquinoline
    • 104704-40-7
    • SB30368
    • SCHEMBL2345378
    • 4-\u200bBromo-\u200b1-\u200bmethylisoquinoline
    • MDL: MFCD11506150
    • Inchi: 1S/C10H8BrN/c1-7-8-4-2-3-5-9(8)10(11)6-12-7/h2-6H,1H3
    • InChI Key: IXDMPRODBWENBR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 220.98400
  • Monoisotopic Mass: 220.98401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3.2

Experimental Properties

  • Boiling Point: 304.4±22.0°C at 760 mmHg
  • PSA: 12.89000
  • LogP: 3.30570

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Security Information

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-\u200bBromo-\u200b1-\u200bmethylisoquinoline Pricemore >>

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